Cas no 21298-80-6 (2-(2-oxo-1,2-dihydroquinolin-4-yl)acetic acid)

• Product Name: 2-(2-oxo-1,2-dihydroquinolin-4-yl)acetic acid
• CAS No: 21298-80-6
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD06253872
• CID: 911493
• PubChem ID: 4737735
• Update Time: 2025-05-03

2-(2-oxo-1,2-dihydroquinolin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-OXO-1,2-DIHYDROQUINOLIN-4-YL)ACETIC ACID
• (2-Oxo-1,2-dihydro-quinolin-4-yl)-acetic acid
• (2-oxo-1H-quinolin-4-yl)acetic acid
• 2-(2-oxo-1,2-dihydroquinoline-4-yl)acetic acid
• 2-(2-oxo-4-hydroquinolyl)acetic acid
• 2-oxo-1,2-dihydro-4-quinolineacetic acid
• 2-oxo-1,2-dihydroquinolin-4-acetic acid
• 2-oxo-1,2-dihydroquinoline-4-acetic acid
• 2-oxo-1H-4-quinolinylacetic acid
• 4-Carboxymethyl-carbostyril
• AC1NHC15
• CHEMBL1213017
• F2124-0025
• STL227846
• SureCN8366302
• 2-(2-oxo-1,2-dihydroquinolin-4-yl)acetic acid
• 2-(2-oxo-1,2-dihydroquinolin-4-yl)aceticacid
• UXVHMJOEWPQFFT-UHFFFAOYSA-N
• (2-OXO-1,2-DIHYDRO-4-QUINOLINYL)ACETIC ACID
• AKOS000320078
• SB71211
• EN300-237891
• SCHEMBL8366302
• DTXSID00406164
• 2-(2-oxo-1H-quinolin-4-yl)acetic Acid
• 21298-80-6

• MDL： MFCD06253872
• Inchi： 1S/C11H9NO3/c13-10-5-7(6-11(14)15)8-3-1-2-4-9(8)12-10/h1-5H,6H2,(H,12,13)(H,14,15)
• InChI Key： UXVHMJOEWPQFFT-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(=O)O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-(2-oxo-1,2-dihydroquinolin-4-yl)acetic acid

Comprehensive Guide to (2-OXO-1,2-DIHYDROQUINOLIN-4-YL)ACETIC ACID (CAS No. 21298-80-6): Properties, Applications, and Industry Insights

(2-OXO-1,2-DIHYDROQUINOLIN-4-YL)ACETIC ACID (CAS No. 21298-80-6) is a specialized organic compound with a quinoline backbone, widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its carboxylic acid functional group and ketone moiety, has garnered significant attention due to its unique structural features and reactivity. Researchers and industries are increasingly exploring its potential in drug synthesis, biochemical assays, and catalysis, aligning with the growing demand for high-performance intermediates in modern chemistry.

The molecular structure of (2-OXO-1,2-DIHYDROQUINOLIN-4-YL)ACETIC ACID combines a heterocyclic quinoline core with an acetic acid side chain, enabling diverse chemical modifications. This adaptability makes it a valuable building block for medicinal chemistry, particularly in designing anti-inflammatory agents and enzyme inhibitors. Recent studies highlight its role in developing targeted therapies, a hot topic in precision medicine, where users frequently search for "novel quinoline derivatives in cancer research" or "sustainable synthetic routes for heterocyclic compounds."

From an industrial perspective, CAS No. 21298-80-6 is often discussed in forums on green chemistry and process optimization. Manufacturers prioritize cost-effective synthesis methods, such as microwave-assisted reactions or flow chemistry, to meet the rising demand for this intermediate. SEO-driven queries like "scaling up quinoline-based acid production" or "patent trends for 2-oxo-1,2-dihydroquinoline derivatives" reflect market interest. Notably, the compound’s solubility and stability under varying pH conditions are critical for formulation scientists, addressing common search terms like "improving bioavailability of quinoline carboxylates."

In material science, (2-OXO-1,2-DIHYDROQUINOLIN-4-YL)ACETIC ACID contributes to advanced polymer coatings and coordination complexes, leveraging its chelating properties. This aligns with trending searches on "metal-organic frameworks (MOFs) using quinoline linkers" or "corrosion inhibitors for industrial applications." The compound’s UV-absorbing characteristics also make it relevant in photostabilizers, a niche yet growing sector in cosmetic chemistry and protective coatings.

Quality control and analytical profiling of CAS No. 21298-80-6 involve advanced techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. Regulatory discussions often center on "ICH guidelines for quinoline impurities" or "spectral data interpretation for 4-yl acetic acid derivatives," reflecting the compound’s stringent usage protocols. Additionally, its environmental fate and biodegradability are explored in eco-conscious research, responding to queries like "quinoline toxicity in aquatic systems."

Future prospects for (2-OXO-1,2-DIHYDROQUINOLIN-4-YL)ACETIC ACID include its integration into AI-driven drug discovery platforms and bioorthogonal chemistry, areas dominating scientific literature. As industries seek sustainable alternatives, this compound’s role in catalytic asymmetric synthesis and bioconjugation techniques will likely expand, addressing search trends such as "quinoline-based click chemistry" or "C-H activation strategies."

In summary, 21298-80-6 exemplifies the intersection of traditional heterocyclic chemistry and cutting-edge applications. Its multidisciplinary relevance ensures continued interest across academia and industry, fueled by evolving research questions and technological advancements.